10.1039/PG878020C001 | The Institute of Chemistry of Great Britain and Ireland. Memorandum and articles of Association

The Institute of Chemistry of Great Britain and Ireland. Memorandum and articles of Association

Proceedings of the Institute of Chemistry of Great Britain and Ireland Pub Date: DOI: 10.1039/PG878020C001

Abstract

The first page of this article is displayed as the abstract.

The Institute of Chemistry of Great Britain and Ireland. Memorandum and articles of Association

Share View Original Text

Recommended Literature

[1] Immobilized biogenic copper nanoparticles from metallic wastewater as a catalyst for triazole synthesis by a click reaction using water as a solvent Manoj Kumar,Kannan PakshirajanNew J. Chem., 2022,46, 13953-13962 10.1039/D2NJ02882D
[2] Synthesis, characterization, fluorescence labeling and cellular internalization of novel amine-functionalized poly(ethylene glycol)-block-poly(ε-caprolactone) amphiphilic block copolymers Zhaoyang Ye,Houyong Luo,Min Chen,Yan Zhou,Wensong Tan,Yan Xiao,Yan ZhangPolym. Chem., 2011,2, 1331-1340 10.1039/C0PY00391C
[3] Magnesium β-ketoiminates as CVD precursors for MgO formation† Elaheh Pousaneh,Tobias Rüffer,Khaybar Assim,Julian Noll,Dietrich R. T. Zahn,Lutz Mertens,Michael Mehring,Heinrich LangRSC Adv., 2018,8, 19668-19678 10.1039/C8RA01851K
[4] Contents list J. Mater. Chem. C, 2018,6, 5305-5313 10.1039/C8TC90103A
[5] Recent advances and prospects for organoboron-based thermally activated delayed fluorescence emitters Liang Wan,Zhuang Cheng,Futong Liu,Ping LuMater. Chem. Front., 2023,7, 4420-4444 10.1039/D3QM00498H
[6] Extended Förster theory for determining intraprotein distances Part III.† Partial donor–donor energy migration among reorienting fluorophores N. Norlin,P. Håkansson,P.-O. Westlund,L. B.-Å. JohanssonPhys. Chem. Chem. Phys., 2008,10, 6962-6970 10.1039/B810661D
[7] Fungal type III polyketide synthases Makoto Hashimoto,Takamasa Nonaka,Isao FujiiNat. Prod. Rep., 2014,31, 1306-1317 10.1039/C4NP00096J
[8] Readily accessible chiral at nitrogen cage structures† Julian H. Rowley,Sze Chak Yau,Benson M. Kariuki,Alan R. Kennedy,Nicholas C. O. TomkinsonOrg. Biomol. Chem., 2013,11, 2198-2205 10.1039/C3OB27458F
[9] Electrochemical catalysis of artemisinin on hemoglobin functionalized carbon nanofibers Z. Mazzochette,E. Newton,A. MugweruAnal. Methods, 2017,9, 2997-3002 10.1039/C7AY00431A
[10] Electron transfer reactions at gold nanoparticles Jie Zhang,Riikka M. Lahtinen,Kyösti Kontturi,Patrick R. Unwin,David J. SchiffrinChem. Commun., 2001, 1818-1819 10.1039/B103458H

Journal Name：Proceedings of the Institute of Chemistry of Great Britain and Ireland

Research Products

Methyl 3-(trimethylsilyl)-4-pentenoate

CAS no.: 185411-12-5
2,7-Dimethoxy-3,6-bis(methylthio)-naphthalene

CAS no.: 105404-97-5
3,5-Dimethylisoxazol-4-yl Isocyanate

CAS no.: 131825-41-7
Ac-VEID-pNA, Colorimetric Substrate

CAS no.: 189684-54-6
(S)-2-Amino-1-(2-chlorophenyl)ethanol hydrochloride

CAS no.: 171074-93-4
IRON(III) ETHYLENEDIAMMONIUM SULFATE

CAS no.: 113193-60-5
Benzene-1,2,4,5-d4

CAS no.: 14919-17-6
Big Endothelin-1 (1-38), human

CAS no.: 120796-97-6
3-{(benzyloxy)carbonylamino}-2-methylpropanoic acid

CAS no.: 101642-77-7
N-Boc-2-(aminomethyl)pyridine

CAS no.: 134807-28-6